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Compound of Interest

Compound Name: 1-Octanol, 2-iodo-

CAS No.: 119297-96-0

Cat. No.: B14304805

Get Quote

Chemical Identification & Emergency Overview
Before initiating any disposal workflow, you must verify the chemical identity. The nomenclature

"1-Octanol, 2-iodo-" refers to a specific halohydrin (an alcohol with a halogen substituent).

Chemical Name: 2-Iodooctan-1-ol[1]

CAS Number: 119297-96-0 (Note: Research quantities often lack extensive specific

toxicological data; treat with maximum precaution).

Molecular Formula:

[1][2][3][4]

Key Functional Groups: Primary Alcohol (-OH), Secondary Alkyl Iodide (-I).

Operational Hazard Summary: This compound combines the lipophilicity of an octane chain

with the reactivity of an alkyl iodide.

High Toxicity Potential: Like its analogue 2-iodoethanol, this compound acts as an alkylating

agent. It can alkylate DNA and proteins. Treat as fatal if absorbed through skin.
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Light Sensitivity: The C-I bond is weak (

). Exposure to light causes homolytic cleavage, releasing free iodine (

) and radical species, turning the liquid brown/purple.

Halogenated Waste: It must be segregated from non-halogenated solvents to avoid

exorbitant disposal costs and regulatory violations.[5]

Hazard Profiling: The "Why" Behind the Protocol
Effective safety relies on understanding causality. We do not simply "bin" this chemical; we

manage its specific instability.

Property Hazard Implication Operational Control

Alkylating Agent

Capable of modifying

biological macromolecules

(mutagenic/toxic).

Double Glove (Nitrile). Do not

rely on latex. Use a fume

hood.[6][7]

C-I Bond Instability

Decomposes in light/heat to

release corrosive

gas and HI (acid).

Store waste in Amber Glass or

foil-wrapped containers. Keep

cool.

Lipophilicity
Rapidly penetrates skin and

cell membranes.

If spilled on skin, wash with

soap/water immediately. Do

not use ethanol (enhances

absorption).

Halogen Content

Poisonous to incineration

catalysts; requires high-temp

combustion.

Strict Segregation. Never mix

with acetone/ethanol waste

streams.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The Golden Rule)
Directive: You must categorize this as "Halogenated Organic Waste."[8]

DO NOT pour down the drain.[9]
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DO NOT mix with "General Organic Waste" (e.g., Acetone, Methanol, Hexane) unless the

entire container is relabeled as Halogenated (which increases disposal cost by ~300%).

DO NOT mix with strong oxidizers (Nitric acid, Peroxides) or strong bases (potential for

violent elimination reactions).

Phase 2: Collection & Packaging
Select Container: Use a dedicated HDPE (High-Density Polyethylene) carboy or an Amber

Glass bottle.

Why? HDPE is resistant to iodinated solvents. Amber glass prevents photodecomposition.

Labeling: Apply a hazardous waste label before adding the first drop.[10]

Text: "HAZARDOUS WASTE - HALOGENATED SOLVENT."[5]

Constituents: Write "2-Iodooctan-1-ol" clearly. If in solution, list the solvent (e.g.,

"Dichloromethane 90%, 2-Iodooctan-1-ol 10%").

Hazard Checkboxes: Check "Toxic" and "Irritant."

Phase 3: Operational Handling
Transfer: Perform all waste transfers inside a certified chemical fume hood.

Deactivation (Optional/Advanced):

Context: If you have small residual amounts (<5 mL) in glassware.

Method: Rinse glassware with a dilute solution of Sodium Thiosulfate (

).

Mechanism:[8] Thiosulfate reduces any free iodine (

, brown) back to iodide (

, colorless), minimizing vapor hazards.
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Disposal: The rinse water must still be collected as hazardous aqueous waste if it contains

significant organic contamination.

Phase 4: Storage & Pickup
Cap Tightly: Iodinated compounds are heavy vapors. Loose caps lead to lab contamination.

Secondary Containment: Place the waste bottle in a polyethylene tray to catch drips.

Timeline: Do not store for >90 days (RCRA compliance standard).

Spill Response Logic
Scenario: You drop a 100mL bottle of 2-Iodooctan-1-ol on the floor.

Evacuate & Ventilate: Clear the immediate area. Vapors are heavy and toxic.

PPE Up: Nitrile gloves (double layer), lab coat, safety goggles. Respiratory protection

(organic vapor cartridge) if ventilation is poor.

Contain: Use vermiculite or chem-sorb pads to dike the spill.

Critical: Do not use paper towels as the primary absorbent if the substance is neat

(concentrated); it creates a high surface area for evaporation.

Neutralize (Iodine Release): If the spill turns brown/purple (releasing Iodine), sprinkle solid

Sodium Thiosulfate or spray with a 10% thiosulfate solution to reduce

vapors.

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Solid Debris with

Halogenated Organics."

Wash: Clean the surface with soap and water.[9] Avoid organic solvents for cleaning the

floor, as they may spread the contamination or enhance surface penetration.

Visualized Workflows
Figure 1: Waste Segregation Decision Tree
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Caption: Logical flow for categorizing 2-Iodooctan-1-ol waste to ensure regulatory compliance

and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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